1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester

• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• IUPAC Name: methyl 1-(4-chlorophenyl)-5-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C12H11ClN2O2/c1-8-11(12(16)17-2)7-14-15(8)10-5-3-9(13)4-6-10/h3-7H,1-2H3
• InChI Key: NLGKYTHYPCQILS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)Cl)C(=O)OC

Description

1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (8.76 g) and methyl iodide (3.15 ml) were added to a N,N-dimethylformamide solution (42 ml) of 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (10.0 g) in Reference Example 3 at room temperature and stirred for five hours. Potassium carbonate (4.08 g) and methyl iodide (2.1 ml) were subsequently added and the mixture was stirred further for three hours at room temperature. After completion of the reaction, water (200 ml) was added and the precipitated solid was collected by filtration to give 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester (10.5 g) as a pale yellow solid.